Cas no 1251565-67-9 (N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-7-ethoxy-1-benzofuran-2-carboxamide)

• Product Name: N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-7-ethoxy-1-benzofuran-2-carboxamide
• CAS No: 1251565-67-9
• MF: C₁₈H₁₆N₄O₄S
• MW: 384.409042358398
• CID: 5962378
• PubChem ID: 49669828
• Update Time: 2025-07-23

N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-7-ethoxy-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-7-ethoxy-1-benzofuran-2-carboxamide
• F5948-0309
• VU0528707-1
• N-[5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl]-7-ethoxy-1-benzofuran-2-carboxamide
• N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-7-ethoxybenzofuran-2-carboxamide
• 1251565-67-9
• AKOS024528114

• Inchi： 1S/C18H16N4O4S/c1-4-24-12-7-5-6-11-8-13(25-14(11)12)16(23)20-18-22-21-17(26-18)15-9(2)19-10(3)27-15/h5-8H,4H2,1-3H3,(H,20,22,23)
• InChI Key： VYEBSRQNSGQGAZ-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1C1=NN=C(NC(C2=CC3C=CC=C(C=3O2)OCC)=O)O1

Computed Properties

• Exact Mass: 384.08922618g/mol
• Monoisotopic Mass: 384.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 132Ų

Additional information on N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-7-ethoxy-1-benzofuran-2-carboxamide

Comprehensive Overview of N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-7-ethoxy-1-benzofuran-2-carboxamide (CAS No. 1251565-67-9)

The compound N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-7-ethoxy-1-benzofuran-2-carboxamide (CAS No. 1251565-67-9) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of a benzofuran core, an oxadiazole ring, and a thiazole moiety makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its intricate molecular architecture.

In recent years, the demand for novel heterocyclic compounds like N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-7-ethoxy-1-benzofuran-2-carboxamide has surged, driven by the need for innovative treatments in oncology, inflammation, and infectious diseases. The compound's CAS No. 1251565-67-9 is frequently searched in academic databases and patent literature, reflecting its growing relevance in preclinical studies. Its benzofuran-2-carboxamide derivative structure is also a hotspot for synthetic chemists aiming to develop analogs with enhanced bioavailability and target specificity.

One of the most intriguing aspects of this compound is its oxadiazole-thiazole hybrid scaffold, which is known to exhibit diverse pharmacological activities. The 2,4-dimethyl-1,3-thiazol-5-yl group, in particular, has been linked to antimicrobial and anticancer properties in related molecules. This has led to increased interest in exploring the mechanistic pathways through which CAS No. 1251565-67-9 exerts its effects, with many studies focusing on its interaction with enzymes and receptors involved in cell proliferation and immune response.

The synthetic route to N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-7-ethoxy-1-benzofuran-2-carboxamide involves multi-step organic transformations, including cyclization and coupling reactions. Optimizing these processes is a key area of research, as it directly impacts the compound's yield and purity—critical factors for its potential commercialization. Additionally, the 7-ethoxy substituent on the benzofuran ring is believed to influence the molecule's pharmacokinetic profile, making it a focal point for structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 1251565-67-9 represents a valuable intermediate in the synthesis of more complex drug candidates. Pharmaceutical companies are investing in scalable production methods to meet the anticipated demand for this compound, especially as its therapeutic potential becomes clearer. The integration of green chemistry principles in its synthesis is another trending topic, aligning with global efforts to reduce the environmental impact of chemical manufacturing.

In summary, N-5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl-7-ethoxy-1-benzofuran-2-carboxamide is a multifaceted molecule with broad applications in drug development. Its CAS No. 1251565-67-9 serves as a unique identifier in scientific literature, while its structural features continue to inspire innovations in medicinal chemistry. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs, making it a subject of enduring interest for scientists and industry professionals alike.